Cas no 886502-56-3 (4-METHOXY-2-(TRIFLUOROMETHOXY)BENZYL BROMIDE)

• Product Name: 4-METHOXY-2-(TRIFLUOROMETHOXY)BENZYL BROMIDE
• CAS No: 886502-56-3
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• MDL: MFCD06660289
• CID: 821488
• PubChem ID: 17750724
• Update Time: 2025-10-05

4-METHOXY-2-(TRIFLUOROMETHOXY)BENZYL BROMIDE Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-2-(TRIFLUOROMETHOXY)BENZYL BROMIDE
• 4-(Bromomethyl)-3-(trifluoromethoxy)anisole
• JS-4472
• MFCD06660289
• AKOS015956741
• 1-(bromomethyl)-4-methoxy-2-(trifluoromethoxy)benzene
• 886502-56-3
• DTXSID50590663

• MDL： MFCD06660289
• Inchi： 1S/C9H8BrF3O2/c1-14-7-3-2-6(5-10)8(4-7)15-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： WTIDQDJNMQCCNS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1OC(F)(F)F)OC

Computed Properties

• Exact Mass: 283.96598g/mol
• Monoisotopic Mass: 283.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Refractive Index: 1.4990

4-METHOXY-2-(TRIFLUOROMETHOXY)BENZYL BROMIDE Security Information

• HazardClass：8
• PackingGroup：III

Additional information on 4-METHOXY-2-(TRIFLUOROMETHOXY)BENZYL BROMIDE

4-Methoxy-2-(Trifluoromethoxy)Benzyl Bromide (CAS No. 886502-56-3): A Comprehensive Overview

4-Methoxy-2-(trifluoromethoxy)benzyl bromide (CAS No. 886502-56-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique benzyl bromide structure and methoxy and trifluoromethoxy substituents, plays a pivotal role in modern chemical research and drug development.

The molecular formula of 4-methoxy-2-(trifluoromethoxy)benzyl bromide is C9H8BrF3O2, with a molecular weight of 285.06 g/mol. Its structure features a benzyl bromide core, which is highly reactive and often utilized in nucleophilic substitution reactions. The presence of the methoxy and trifluoromethoxy groups enhances its electronic properties, making it a valuable building block for heterocyclic compounds and bioactive molecules.

One of the most notable applications of 4-methoxy-2-(trifluoromethoxy)benzyl bromide is in the synthesis of pharmaceutical intermediates. Researchers have leveraged its reactivity to develop novel drug candidates, particularly in the areas of central nervous system (CNS) therapeutics and anti-inflammatory agents. The trifluoromethoxy group, in particular, is known to improve the metabolic stability and bioavailability of drug molecules, making this compound a sought-after reagent in medicinal chemistry.

In addition to its pharmaceutical applications, 4-methoxy-2-(trifluoromethoxy)benzyl bromide is also employed in agrochemical research. The compound's unique structural features contribute to the development of pesticides and herbicides with enhanced efficacy and environmental compatibility. Its ability to act as a key intermediate in the synthesis of complex molecules underscores its versatility in chemical manufacturing.

The growing demand for 4-methoxy-2-(trifluoromethoxy)benzyl bromide can be attributed to its role in green chemistry initiatives. As industries strive to adopt more sustainable practices, this compound's potential for use in catalytic processes and low-waste syntheses has become increasingly relevant. Researchers are exploring its utility in flow chemistry and continuous manufacturing, which align with global trends toward eco-friendly production.

From a market perspective, the demand for 4-methoxy-2-(trifluoromethoxy)benzyl bromide is expected to rise, driven by advancements in drug discovery and material science. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet the needs of academic and industrial laboratories. Its high purity and consistent quality make it a reliable choice for high-throughput screening and scale-up processes.

For those seeking 4-methoxy-2-(trifluoromethoxy)benzyl bromide suppliers, it is essential to consider factors such as purity levels, packaging options, and regulatory compliance. Reputable suppliers often provide technical data sheets and certificates of analysis to ensure transparency and traceability. Additionally, the compound's storage conditions and handling guidelines should be carefully reviewed to maintain its stability and performance.

In conclusion, 4-methoxy-2-(trifluoromethoxy)benzyl bromide (CAS No. 886502-56-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and reactivity profile position it as a critical component in modern synthetic chemistry. As research continues to uncover new uses for this compound, its significance in scientific innovation is poised to grow, making it a topic of enduring interest for chemists and industry professionals alike.